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For Researchers, Scientists, and Drug Development Professionals

Introduction
PFI-6N is the recommended negative control for PFI-6, a potent and selective chemical probe

for the YEATS domain of MLLT1 (ENL) and MLLT3 (AF9). MLLT1 and MLLT3 are epigenetic

reader proteins that recognize acetylated and crotonylated lysine residues on histones, playing

a crucial role in transcriptional regulation.[1][2] Dysregulation of these proteins is implicated in

various diseases, including acute myeloid leukemia (AML).[3][4] PFI-6 competitively binds to

the YEATS domain of MLLT1/3, thereby displacing them from chromatin and modulating gene

expression. PFI-6N is a structurally similar analog of PFI-6 that is inactive against MLLT1/3,

making it an ideal tool to differentiate on-target effects from off-target or compound scaffold-

related effects in cell-based assays.

This document provides detailed protocols for utilizing PFI-6 and its negative control, PFI-6N, in

key cell-based assays to investigate the biological functions of MLLT1/3 and to assess the

cellular activity of PFI-6.

Mechanism of Action
MLLT1 and MLLT3 are components of various transcriptional complexes, including the Super

Elongation Complex (SEC).[1] Through their YEATS domain, they bind to acetylated lysine

residues on histone tails, which is a critical step for the recruitment of the transcriptional

machinery to specific gene loci, leading to gene activation. PFI-6 acts as a competitive inhibitor
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of the YEATS domain, preventing the recognition of acetylated histones by MLLT1/3. This leads

to the displacement of MLLT1/3 from chromatin, thereby inhibiting the transcription of target

genes.

Data Presentation
Table 1: In Vitro Potency of PFI-6 and PFI-6N

Compound Target Assay Type IC50 (nM)

PFI-6 MLLT1 Biochemical Assay 140[5][6]

MLLT3 Biochemical Assay 160[5][6]

PFI-6N MLLT1/3 Biochemical Assay >30,000[7]

Table 2: Recommended Concentration Ranges for Cell-
Based Assays

Assay Type
PFI-6
Concentration

PFI-6N
Concentration

Recommended Cell
Lines

Cell Viability (e.g.,

MTS)
0.1 - 20 µM 0.1 - 20 µM

MV4-11 (AML),

MOLM-13 (AML)

Target Engagement

(NanoBRET™)
0.01 - 10 µM 0.01 - 10 µM HEK293T

Colony Formation

Assay
0.1 - 5 µM 0.1 - 5 µM

MV4-11 (AML),

MOLM-13 (AML)
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Caption: MLLT1/3 signaling pathway and inhibition by PFI-6.

Experimental Protocols
Cell Viability Assay (MTS Assay)
This assay determines the effect of PFI-6 on cell proliferation and viability.
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Start

Seed cells in a 96-well plate

Incubate for 24 hours

Treat with serial dilutions of
PFI-6, PFI-6N, or vehicle (DMSO)

Incubate for 72 hours

Add MTS reagent to each well

Incubate for 2 hours

Measure absorbance at 490 nm

Analyze data and calculate GI50 values

End

 

Start

Seed HEK293T cells in a 96-well white plate

Co-transfect with NanoLuc®-MLLT3
and HaloTag®-Histone H3.3 plasmids

Incubate for 24 hours

Add HaloTag® NanoBRET™ 618 Ligand and
serial dilutions of PFI-6 or PFI-6N

Incubate for 2 hours

Add Nano-Glo® Live Cell Substrate

Measure donor (460 nm) and
acceptor (618 nm) emissions

Calculate NanoBRET™ ratio and IC50 values

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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